Cas no 2138198-56-6 (Sodium (piperidin-3-yl)methanesulfinate)

• Product Name: Sodium (piperidin-3-yl)methanesulfinate
• CAS No: 2138198-56-6
• MF: C₆H₁₂NNaO₂S
• MW: 185.219751358032
• CID: 6567759
• PubChem ID: 165456050
• Update Time: 2025-08-04

Sodium (piperidin-3-yl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724437
• 2138198-56-6
• sodium (piperidin-3-yl)methanesulfinate
• Sodium (piperidin-3-yl)methanesulfinate

• Inchi： 1S/C6H13NO2S.Na/c8-10(9)5-6-2-1-3-7-4-6;/h6-7H,1-5H2,(H,8,9);/q;+1/p-1
• InChI Key： QWRIEJWHXAFBQA-UHFFFAOYSA-M
• SMILES： S(CC1CNCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 185.04864408g/mol
• Monoisotopic Mass: 185.04864408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4Ų

Additional information on Sodium (piperidin-3-yl)methanesulfinate

Sodium (piperidin-3-yl)methanesulfinate (CAS No. 2138198-56-6): An Overview of Its Structure, Synthesis, and Applications

Sodium (piperidin-3-yl)methanesulfinate (CAS No. 2138198-56-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive structure, which includes a piperidine ring and a methanesulfinate group. The combination of these functional groups imparts unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Sodium (piperidin-3-yl)methanesulfinate is defined by the formula NaCH₂SO₂C₅H₉N. The piperidine ring, a six-membered cyclic amine, provides the compound with a basic character and potential for forming hydrogen bonds. The methanesulfinate group, on the other hand, is an important functional group that can participate in various chemical reactions, such as nucleophilic substitution and reduction. This dual functionality makes Sodium (piperidin-3-yl)methanesulfinate an attractive building block for the synthesis of complex organic molecules.

In recent years, significant advancements have been made in the synthesis of Sodium (piperidin-3-yl)methanesulfinate. One notable method involves the reaction of 3-(methylsulfinyl)piperidine with sodium hydride in a suitable solvent, such as dimethyl sulfoxide (DMSO). This reaction proceeds via a nucleophilic attack on the sulfinyl group by the sodium hydride, leading to the formation of the desired product. The yield and purity of this method have been reported to be high, making it a preferred route for large-scale production.

The applications of Sodium (piperidin-3-yl)methanesulfinate are diverse and span multiple areas of research. In medicinal chemistry, this compound has been used as an intermediate in the synthesis of novel drugs targeting various diseases. For example, it has been employed in the development of small molecules that modulate G protein-coupled receptors (GPCRs), which are important targets for treating conditions such as cardiovascular diseases and neurological disorders. The ability to fine-tune the structure of these molecules through modification of the piperidine ring or the methanesulfinate group allows for the optimization of pharmacological properties such as potency and selectivity.

In addition to its use in drug discovery, Sodium (piperidin-3-yl)methanesulfinate has also found applications in materials science. Its unique chemical properties make it suitable for use in the synthesis of functional polymers and coatings. For instance, it can be incorporated into polymer chains to impart specific functionalities such as improved thermal stability or enhanced mechanical strength. These properties are particularly valuable in industries such as electronics and automotive manufacturing.

The environmental impact of chemicals used in industrial processes is an increasingly important consideration. Recent studies have shown that Sodium (piperidin-3-yl)methanesulfinate can be synthesized using green chemistry principles, which aim to minimize environmental harm and maximize resource efficiency. For example, one study demonstrated that using water as a solvent and catalytic amounts of a metal-free catalyst can significantly reduce waste generation and energy consumption during the synthesis process. This approach not only aligns with sustainable development goals but also offers economic benefits by reducing production costs.

The safety profile of Sodium (piperidin-3-yl)methanesulfinate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, like many chemicals used in laboratory settings, proper safety precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, as well as working in well-ventilated areas.

In conclusion, Sodium (piperidin-3-yl)methanesulfinate (CAS No. 2138198-56-6) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structure and chemical properties make it an invaluable intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific endeavors.